2-Amino-6-methoxypurine 2-Amino-6-methoxypurine 6-O-methylguanine is a methylguanine in which the methyl group is positioned on the oxygen at position 6. Formed in DNA by alkylation of the oxygen atom of guanine, most often by N-nitroso compounds and sometimes due to methylation by other compounds such as endogenous S-adenosylmethionine, it base-pairs to thymine rather than cytidine, causing a G:C to A:T transition in DNA. It has a role as a mutagen.
Brand Name: Vulcanchem
CAS No.: 20535-83-5
VCID: VC0023567
InChI: InChI=1S/C6H7N5O/c1-12-5-3-4(9-2-8-3)10-6(7)11-5/h2H,1H3,(H3,7,8,9,10,11)
SMILES: COC1=NC(=NC2=C1NC=N2)N
Molecular Formula: C6H7N5O
Molecular Weight: 165.15 g/mol

2-Amino-6-methoxypurine

CAS No.: 20535-83-5

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VCID: VC0023567

Molecular Formula: C6H7N5O

Molecular Weight: 165.15 g/mol

2-Amino-6-methoxypurine - 20535-83-5

CAS No. 20535-83-5
Product Name 2-Amino-6-methoxypurine
Molecular Formula C6H7N5O
Molecular Weight 165.15 g/mol
IUPAC Name 6-methoxy-7H-purin-2-amine
Standard InChI InChI=1S/C6H7N5O/c1-12-5-3-4(9-2-8-3)10-6(7)11-5/h2H,1H3,(H3,7,8,9,10,11)
Standard InChIKey BXJHWYVXLGLDMZ-UHFFFAOYSA-N
SMILES COC1=NC(=NC2=C1NC=N2)N
Canonical SMILES COC1=NC(=NC2=C1NC=N2)N
Description 6-O-methylguanine is a methylguanine in which the methyl group is positioned on the oxygen at position 6. Formed in DNA by alkylation of the oxygen atom of guanine, most often by N-nitroso compounds and sometimes due to methylation by other compounds such as endogenous S-adenosylmethionine, it base-pairs to thymine rather than cytidine, causing a G:C to A:T transition in DNA. It has a role as a mutagen.
Solubility 24.8 [ug/mL]
Synonyms 6-Methoxy-9H-purin-2-amine; 2-Amino-6-methoxypurine; 6-Methoxyguanine; NSC 37364; O6-Methylguanine;
PubChem Compound 65275
Last Modified Nov 11 2021
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